Cas no 1805293-22-4 (4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonamide)

• Product Name: 4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonamide
• CAS No: 1805293-22-4
• MF: C₇H₃F₆N₃O₅S
• MW: 355.171241044998
• CID: 4843882
• Update Time: 2025-10-30

4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C7H3F6N3O5S/c8-6(9,10)2-1-15-5(22(14,19)20)4(3(2)16(17)18)21-7(11,12)13/h1H,(H2,14,19,20)
• InChI Key： SFOVUWCKPQVUFA-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C(F)(F)F)=CN=1)[N+](=O)[O-])OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 523
• XLogP3: 1.6
• Topological Polar Surface Area: 137

Additional information on 4-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonamide

4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine-2-Sulfonamide: A Comprehensive Overview

4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine-2-Sulfonamide (CAS No. 1805293-22-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with nitro, trifluoromethoxy, trifluoromethyl, and sulfonamide groups. These substituents not only enhance its chemical stability but also confer it with distinctive electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine-2-Sulfonamide involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in organometallic chemistry have enabled more efficient pathways for constructing such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the process of introducing trifluoromethyl and trifluoromethoxy groups onto the pyridine ring. Additionally, the sulfonamide group can be introduced via nucleophilic substitution or coupling reactions, depending on the specific intermediates employed.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The sulfonamide group is known to exhibit strong bioisosteric properties, making it an attractive moiety for designing kinase inhibitors and other therapeutic agents. Recent studies have demonstrated that 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine-2-Sulfonamide can modulate key signaling pathways involved in cancer and inflammatory diseases. Its ability to selectively bind to specific protein targets has been validated through X-ray crystallography and molecular docking studies, further underscoring its potential as a drug candidate.

In the realm of agrochemistry, this compound has shown remarkable efficacy as a herbicide. The trifluoromethyl and trifluoromethoxy groups contribute to its lipophilicity and metabolic stability, enabling it to effectively inhibit key enzymes in weeds without causing significant toxicity to crops. Field trials conducted in diverse agricultural settings have confirmed its broad-spectrum activity against various weed species, making it a valuable addition to integrated pest management strategies.

From a materials science perspective, 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine-2-Sulfonamide exhibits intriguing electronic properties that make it suitable for advanced optoelectronic devices. Its conjugated pyridine ring system facilitates efficient charge transport, while the electron-withdrawing substituents enhance its electrochemical stability. Researchers have explored its use as a dopant in organic light-emitting diodes (OLEDs) and perovskite solar cells, where it has demonstrated superior performance compared to conventional materials.

The environmental impact of 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine-2-Sulfonamide has also been a subject of extensive research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. However, further investigations are required to fully understand its long-term ecological effects and ensure sustainable use practices.

In conclusion, 4-Nitro-3-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine-2-Sulfonamide (CAS No. 1805293-22-4) stands out as a multifaceted compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with cutting-edge synthetic methodologies and application-oriented research, positions it as a key player in advancing modern science and technology.